Cas no 1707563-19-6 (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(1-Methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole-carboxylic acid scaffold linked to a methylpyrrolidine moiety. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The triazole ring offers robust stability and potential for hydrogen bonding, while the carboxylic acid group enables further functionalization via amidation or esterification. The methylpyrrolidine substituent enhances solubility and may influence pharmacokinetic properties. Its well-defined synthetic route and high purity make it suitable for research applications, including the design of enzyme inhibitors or receptor modulators. The compound’s balanced polarity and structural rigidity contribute to its utility in lead optimization.
1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid structure
1707563-19-6 structure
Product Name:1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1707563-19-6
MF:C8H12N4O2
MW:196.206480979919
CID:5161840
PubChem ID:67480058
Update Time:2026-03-04

1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Methyl-pyrrolidin-3-yl)-1H-[1,2,3]triazole-4-carboxylic acid
    • 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methyl-3-pyrrolidinyl)-
    • 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C8H12N4O2/c1-11-3-2-6(4-11)12-5-7(8(13)14)9-10-12/h5-6H,2-4H2,1H3,(H,13,14)
    • InChI Key: GICOOWGEVZMJIP-UHFFFAOYSA-N
    • SMILES: N1(C2CCN(C)C2)C=C(C(O)=O)N=N1

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Additional information on 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1707563-19-6)

1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1707563-19-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a 1,2,3-triazole ring with a pyrrolidine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting neurological disorders and infectious diseases.

The molecular structure of 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid features a carboxylic acid group at the 4-position of the triazole ring, which enhances its solubility and reactivity. This characteristic makes it an excellent candidate for click chemistry applications, a rapidly growing field in synthetic chemistry. The compound's CAS No. 1707563-19-6 is frequently searched in academic databases, reflecting its importance in modern organic synthesis and medicinal chemistry.

Recent studies have explored the potential of 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid as a building block for small molecule inhibitors. Its ability to form hydrogen bonds and participate in dipole-dipole interactions makes it valuable for designing compounds with high binding affinity to biological targets. The pyrrolidine-triazole hybrid structure is also being investigated for its role in improving drug bioavailability, a critical factor in pharmaceutical development.

In the context of green chemistry, 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has been evaluated for its compatibility with environmentally friendly synthetic protocols. Researchers are optimizing its production using catalytic methods to reduce waste and energy consumption, aligning with global sustainability goals. The compound's CAS No. 1707563-19-6 is often referenced in patents related to biodegradable materials and eco-friendly catalysts.

The pharmaceutical industry has shown growing interest in 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid due to its potential applications in central nervous system (CNS) drug development. Its structural similarity to neurotransmitters makes it a promising candidate for modulating neurological pathways. Additionally, the compound's triazole-carboxylic acid moiety is being studied for its antimicrobial properties, particularly against drug-resistant strains of bacteria and fungi.

From a commercial perspective, the demand for 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1707563-19-6) has been steadily increasing. Chemical suppliers and contract research organizations are expanding their portfolios to include this compound, catering to the needs of academic and industrial researchers. Its applications in high-throughput screening and combinatorial chemistry have further boosted its market value.

Analytical characterization of 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The CAS No. 1707563-19-6 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

Future research directions for 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid include exploring its potential in personalized medicine and targeted drug delivery systems. The compound's modular structure allows for easy functionalization, enabling the development of tailored therapeutics. As the scientific community continues to investigate its properties, CAS No. 1707563-19-6 is expected to remain a key reference in chemical innovation.

In summary, 1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a fascinating example of modern heterocyclic chemistry with broad applications across multiple disciplines. Its unique combination of a triazole ring and pyrrolidine group, along with the carboxylic acid functionality, makes it a valuable tool for researchers working on drug discovery, material science, and sustainable chemistry. The compound's identification number, CAS No. 1707563-19-6, will continue to be an important marker in scientific literature and commercial catalogs.

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